6-Amino-3-(2-fluoro-4-methoxycarbonylphenyl)picolinic acid, 95%

• IUPAC Name: 6-amino-3-(2-fluoro-4-methoxycarbonylphenyl)pyridine-2-carboxylic acid
• InChI: InChI=1S/C14H11FN2O4/c1-21-14(20)7-2-3-8(10(15)6-7)9-4-5-11(16)17-12(9)13(18)19/h2-6H,1H3,(H2,16,17)(H,18,19)
• InChI Key: NOCQKDOZIDGIJF-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CC(=C(C=C1)C2=C(N=C(C=C2)N)C(=O)O)F
• Molecular Formula: C14H11FN2O4
• Molecular Weight: 290.25 g/mol

Description

6-Amino-3-(2-fluoro-4-methoxycarbonylphenyl)picolinic acid, 95% (6-Amino-3-FMCPA-95%) is a versatile compound used in a variety of scientific and industrial applications. It is a white crystalline solid with a molecular weight of 213.2 g/mol and a melting point of 122-124°C. 6-Amino-3-FMCPA-95% has been used as a reagent for organic synthesis, as a building block in the synthesis of pharmaceuticals and other compounds, and as a catalyst in the production of polymers. In addition, 6-Amino-3-FMCPA-95% has been studied for its potential applications in biochemistry, pharmacology, and medicine.

Mechanism of Action

The mechanism of action of 6-Amino-3-FMCPA-95% is not yet fully understood. It is believed to act as a proton acceptor, allowing for the formation of a variety of products, including amines, alcohols, and acids. In addition, 6-Amino-3-FMCPA-95% has been shown to catalyze the formation of polymers and other compounds.
Biochemical and Physiological Effects
The biochemical and physiological effects of 6-Amino-3-FMCPA-95% have not yet been fully studied. However, it has been shown to have a variety of effects on enzymes and other biomolecules. For example, 6-Amino-3-FMCPA-95% has been shown to inhibit the activity of enzymes involved in the synthesis of fatty acids, and it has been shown to bind to proteins in a manner that is similar to that of other amino acids.

Advantages and Limitations for Lab Experiments

6-Amino-3-FMCPA-95% has a number of advantages and limitations for use in laboratory experiments. One advantage is that it is relatively inexpensive and readily available. In addition, it is relatively stable and can be stored for long periods of time without significant degradation. However, 6-Amino-3-FMCPA-95% is a strong acid and can cause skin and eye irritation if not handled properly.

Future Directions

There are a number of potential future directions for the use of 6-Amino-3-FMCPA-95%. One potential direction is the development of new methods for the synthesis of pharmaceuticals and other compounds. Additionally, 6-Amino-3-FMCPA-95% could be used to explore the potential of using it as a catalyst for the production of polymers and other compounds. Finally, further research could be conducted to explore the biochemical and physiological effects of 6-Amino-3-FMCPA-95%.

Synthesis Methods

6-Amino-3-FMCPA-95% is synthesized using a two-step process. In the first step, the starting material, 4-methoxycarbonylphenylacetic acid, is reacted with sodium hydroxide and 2-fluoro-4-methoxybenzaldehyde in an aqueous solution. This reaction yields the desired 6-Amino-3-FMCPA-95%. The second step involves the purification of the compound by recrystallization.

Scientific Research Applications

6-Amino-3-FMCPA-95% has been used in a variety of scientific research applications. It has been used as a reagent in organic synthesis, as a building block in the synthesis of pharmaceuticals, and as a catalyst in the production of polymers. In addition, 6-Amino-3-FMCPA-95% has been studied for its potential applications in biochemistry, pharmacology, and medicine.